Cas no 1805099-68-6 (5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805099-68-6
• MF: C₇H₄ClF₅N₂
• MW: 246.565077781677
• CID: 4852547
• Update Time: 2025-05-23

5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4ClF5N2/c8-4-3(6(9)10)2(14)1-15-5(4)7(11,12)13/h1,6H,14H2
• InChI Key： IZVWQUNTBYOAPJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805099-68-6)

The compound 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805099-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have successfully utilized 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine as a precursor in the development of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The presence of multiple fluorine atoms enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further optimization.

In addition to its pharmaceutical applications, recent studies have explored the agrochemical potential of this compound. Its structural features, particularly the difluoromethyl and trifluoromethyl groups, contribute to its herbicidal and fungicidal activities. Field trials have demonstrated its efficacy in controlling resistant weed species, highlighting its potential as a next-generation agrochemical agent.

Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate the compound's molecular structure and interactions. These studies have revealed key structural motifs that are responsible for its biological activity, paving the way for the design of more potent analogs. Computational modeling has further supported these findings, providing a deeper understanding of the compound's binding affinity to target proteins.

Despite these advancements, challenges remain in the large-scale synthesis and environmental impact assessment of 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine. Future research directions include optimizing synthetic routes to improve yield and reduce costs, as well as conducting comprehensive toxicological studies to ensure its safety for both human and environmental health.

In conclusion, the ongoing research on 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805099-68-6) underscores its versatility and potential in both pharmaceutical and agrochemical industries. The integration of synthetic chemistry, structural biology, and computational approaches will be crucial in unlocking its full potential and addressing current limitations.